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Compound of Interest

Compound Name:
2-Chloro-4-methylbenzenesulfonyl

chloride

Cat. No.: B1346457 Get Quote

Technical Support Center: 2-Chloro-4-
methylbenzenesulfonyl Chloride
This guide provides essential safety information, handling procedures, and emergency

protocols for researchers, scientists, and drug development professionals working with 2-
chloro-4-methylbenzenesulfonyl chloride.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-chloro-4-methylbenzenesulfonyl
chloride?

A1: 2-chloro-4-methylbenzenesulfonyl chloride is a corrosive substance that can cause

severe skin burns and serious eye damage.[1][2][3][4] It may also be harmful if swallowed or

inhaled, potentially causing irritation to the respiratory system.[2][5] The substance is also

known to be harmful to aquatic life.

Q2: What personal protective equipment (PPE) is mandatory when handling this chemical?

A2: Researchers must wear appropriate personal protective equipment, including chemical-

resistant gloves, protective clothing, and eye/face protection such as chemical safety goggles
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or a face shield.[1][2][6][7] In cases of insufficient ventilation, suitable respiratory protection

should also be used.[1][5][7]

Q3: How should I properly store 2-chloro-4-methylbenzenesulfonyl chloride?

A3: Store the chemical in a tightly closed container in a cool, well-ventilated area.[3][4] It should

be stored locked up and away from incompatible materials such as bases, amines, and

reducing agents.[1][7] The compound is sensitive to moisture and should be protected from it.

[8]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately remove all contaminated clothing and rinse the

affected area with plenty of water and soap.[1][6] For eye contact, rinse cautiously with water

for several minutes, removing contact lenses if present and easy to do, and continue rinsing.[1]

[6] In both instances, seek immediate medical attention.[1][6][7]

Q5: How should I handle a spill of 2-chloro-4-methylbenzenesulfonyl chloride?

A5: In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing

appropriate PPE, contain the spill using an inert absorbent material like dry sand or earth.[3]

Do not allow the chemical to enter drains or waterways.[7] Collect the absorbed material into a

suitable container for disposal.[3]
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Issue Possible Cause Solution

Visible fumes or strong odor

during handling

Inadequate ventilation or

improper handling technique.

Immediately stop work and

move to a well-ventilated area.

If symptoms like respiratory

irritation occur, seek fresh air

and medical attention.[1][2]

Review and improve ventilation

in the work area. Always

handle the chemical in a fume

hood.

Skin irritation or redness after

handling

Accidental skin contact with

the chemical.

As a first aid measure,

immediately wash the affected

area with plenty of soap and

water.[6] Remove and launder

contaminated clothing before

reuse.[1] Seek medical advice

if irritation persists.

Crystallization of the solid

material in the container

The melting point of the

substance is near room

temperature.

2-chloro-4-

methylbenzenesulfonyl

chloride is a solid with a

relatively low melting point.[9]

Gentle warming may be

required to liquefy the material

for use. Ensure the container

is securely closed during

warming.

Unexpected reaction or fuming

upon addition to a solvent

Reaction with an incompatible

solvent (e.g., water, alcohols,

bases).

The substance is water-

reactive.[5] Ensure all solvents

and reagents are dry and

compatible before use.

Incompatible materials include

bases, amines, and reducing

agents.[7]
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Quantitative Data Summary
Property Value Source

Molecular Formula C₇H₆Cl₂O₂S [9][10]

Molecular Weight 225.09 g/mol [9][10]

Appearance Solid [9]

Melting Point 13 - 15 °C (55 - 59 °F)

Boiling Point 251 - 252 °C (484 - 486 °F)

Density 1.384 g/mL at 25 °C (77 °F)

Experimental Workflow and Safety Precautions
Below is a diagram outlining the logical workflow for safely handling 2-chloro-4-
methylbenzenesulfonyl chloride in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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